3-[4-[(2-Chlorophenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-(4-methylcyclohexyl)propanamide

• IUPAC Name: 3-[4-[(2-chlorophenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-(4-methylcyclohexyl)propanamide
• InChI: InChI=1S/C26H28ClN5O2/c1-17-10-12-19(13-11-17)28-24(33)15-14-23-29-30-26-31(16-18-6-2-4-8-21(18)27)25(34)20-7-3-5-9-22(20)32(23)26/h2-9,17,19H,10-16H2,1H3,(H,28,33)
• InChI Key: LWALMLUSGUSSPS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)CCC2=NN=C3N2C4=CC=CC=C4C(=O)N3CC5=CC=CC=C5Cl
• Molecular Formula: C26H28ClN5O2
• Molecular Weight: 478.0 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

The synthesis of triazole derivatives has been a topic of interest in medicinal chemistry. The synthesis often involves the use of different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of triazoles involves a five-membered ring with two carbon atoms and three nitrogen atoms. This structure allows triazoles to readily bind in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their versatile structure. They can act as ligands in coordination chemistry, and their nitrogen atoms can bind to a variety of metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles can vary widely depending on their specific structure and the presence of other functional groups.

Mechanism of Action

The mechanism of action of triazole compounds often involves binding to biological systems with a variety of enzymes and receptors, thus showing versatile biological activities.

Safety and Hazards

The safety and hazards associated with triazoles can also vary widely depending on their specific structure. Some triazoles are used as drugs and have been thoroughly tested for safety, while others may be harmful or toxic.

Future Directions

Future research on triazoles is likely to focus on the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on the triazole structure.